Cas no 2172254-21-4 (5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172254-21-4
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 6574219
• PubChem ID: 165539872
• Update Time: 2025-10-29

5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1593016
• 5-cyclobutyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazole-4-carboxylic acid
• 2172254-21-4

• Inchi： 1S/C12H20N4O2/c1-15(2)7-4-8-16-11(9-5-3-6-9)10(12(17)18)13-14-16/h9H,3-8H2,1-2H3,(H,17,18)
• InChI Key： ZHEHCRKWDPVWEC-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2CCC2)N(CCCN(C)C)N=N1)=O

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 71.2Ų

Additional information on 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172254-21-4)

5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2172254-21-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a cyclobutyl side chain and a dimethylamino group in its molecular framework imparts unique chemical and pharmacological properties, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carboxylic acid consists of a triazole ring substituted at the 4-position with a carboxylic acid group. The cyclobutyl moiety enhances the steric hindrance around the triazole ring, which can influence its interactions with biological targets. Additionally, the dimethylamino group contributes to the compound's basicity and potential for hydrogen bonding, which are critical factors in drug-receptor binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the 5-cyclobutyl group may serve as a key pharmacophore in interactions with enzymes and receptors involved in inflammatory pathways. The dimethylamino moiety could facilitate electrostatic interactions with acidic residues in protein targets, enhancing the compound's binding affinity.

In the realm of drug discovery, 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carboxylic acid has been explored as a potential lead compound for developing novel therapeutic agents. Its structural features align well with the requirements for modulating biological processes associated with diseases such as cancer, inflammation, and infectious disorders. The carboxylic acid group at the 4-position of the triazole ring provides a versatile handle for further chemical modifications, allowing for the synthesis of derivatives with enhanced pharmacological properties.

One of the most promising areas of research involving this compound is its potential role in inhibiting key enzymes involved in cancer progression. Preclinical studies have indicated that derivatives of triazole compounds can exhibit significant antitumor activity by interfering with critical signaling pathways. The cyclobutyl group's steric bulk may help to selectively target specific enzymes while minimizing off-target effects. Furthermore, the presence of the dimethylamino group could enhance solubility and bioavailability, crucial factors for drug efficacy.

The pharmaceutical industry has shown considerable interest in exploring novel scaffolds like 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carboxylic acid for developing next-generation therapeutics. Its unique structural features make it an attractive candidate for further optimization through structure-based drug design approaches. By leveraging high-throughput screening and biocomputational techniques, researchers aim to identify analogs with improved pharmacokinetic profiles and reduced toxicity.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune disorders and metabolic syndromes. The ability of 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carboxylic acid to modulate inflammatory pathways may stem from its interaction with cyclooxygenase (COX) enzymes and other mediators of inflammation. This suggests that it could be a valuable component in developing anti-inflammatory agents.

Recent publications have highlighted the synthetic methodologies employed to access this compound efficiently. Multi-step synthetic routes involving cycloaddition reactions between azides and alkynes have been optimized to introduce the triazole core into the molecular framework. The subsequent functionalization at the 4-position with a carboxylic acid group has been achieved through oxidative cleavage or carboxylation reactions. These synthetic strategies highlight the versatility of triazole derivatives as building blocks for medicinal chemistry applications.

The development of novel analytical techniques has also contributed to a deeper understanding of 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carboxylic acid's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing its chemical structure and identifying metabolites formed during biological degradation. These insights are crucial for assessing its pharmacokinetic properties and potential side effects.

In conclusion,5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172254-21-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for human diseases.